Cas no 1806833-82-8 (Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806833-82-8
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4810954
• Update Time: 2025-10-12

Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)5-3-4(13)6(8(11)12)7(10)14-5/h3,8H,2H2,1H3,(H2,13,14)
• InChI Key： KKVAZAVGBQPQFB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=CC(C(=O)OCC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate

Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate: A Promising Compound in Pharmaceutical Research

Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate, with the CAS number 1806833-82-8, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, characterized by their unique heterocyclic structure and functional groups. The 4-amino and 2-chloro substituents, along with the 3-(difluoromethyl) group, contribute to its distinct chemical profile and potential biological activities. Recent studies have highlighted the importance of such structural features in modulating pharmacological properties, making this compound a focal point for researchers in drug discovery and development.

The pyridine ring in Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate serves as a versatile scaffold for introducing various functional groups. The 6-carboxylate group, attached to the pyridine ring, enhances the compound's solubility and bioavailability. This structural feature is particularly relevant in the context of developing small-molecule drugs, where solubility and metabolic stability are critical factors. The 4-amino substituent, on the other hand, may play a role in hydrogen bonding interactions with target proteins, potentially enhancing the compound's binding affinity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-3-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic method for the preparation of this compound, which significantly reduces the number of reaction steps and improves the overall yield. This development is particularly noteworthy as it aligns with the growing emphasis on green chemistry and sustainable synthesis methods in pharmaceutical research. The use of environmentally friendly solvents and catalysts not only reduces the ecological footprint but also enhances the economic viability of large-scale production.

Pharmacological studies on Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate have revealed its potential as an inhibitor of key enzymes involved in inflammatory pathways. A 2023 preclinical study demonstrated that this compound exhibits potent anti-inflammatory activity by targeting the NF-κB signaling pathway, which is implicated in various chronic diseases. The 2-chloro substituent was found to be crucial for modulating the compound's interaction with the enzyme, suggesting that subtle structural modifications can significantly impact biological activity. These findings underscore the importance of precise structural design in the development of therapeutics.

Moreover, the difluoromethyl group in Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate has been shown to enhance the compound's metabolic stability. A 2022 study published in Chemical Research in Toxicology highlighted the role of fluorine atoms in improving the half-life of small-molecule drugs by reducing their susceptibility to enzymatic degradation. This property is particularly advantageous in the context of chronic disease management, where prolonged drug exposure is often required. The 6-carboxylate group further contributes to this stability by forming hydrogen bonds with plasma proteins, thereby reducing renal clearance.

Looking ahead, the future of Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate research lies in its application as a lead compound for the development of novel therapeutics. Ongoing studies are exploring its potential in the treatment of neurodegenerative disorders and cancer, where its ability to modulate specific molecular targets could offer significant therapeutic benefits. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of optimized derivatives with enhanced potency and reduced side effects. As the field of medicinal chemistry continues to evolve, compounds like Ethyl 4-amino-2-chloro-3-(difluoromethyl)pyridine-6-carboxylate will undoubtedly play a pivotal role in addressing unmet medical needs.